3-(2-Cyanoethylthio)propionic acid
Description
3-(2-Cyanoethylthio)propionic acid is a sulfur-containing carboxylic acid derivative characterized by a cyanoethylthio (-SCH2CH2CN) substituent at the γ-position relative to the carboxylic acid group. These compounds are industrially significant as additives for enhancing heat resistance, lubrication, and antibacterial properties in materials . Their biological relevance stems from structural similarities to cysteine and methionine, making them candidates for drug development .
Properties
Molecular Formula |
C6H9NO2S |
|---|---|
Molecular Weight |
159.21 g/mol |
IUPAC Name |
3-(2-cyanoethylsulfanyl)propanoic acid |
InChI |
InChI=1S/C6H9NO2S/c7-3-1-4-10-5-2-6(8)9/h1-2,4-5H2,(H,8,9) |
InChI Key |
FSUAXMDVWPYNNS-UHFFFAOYSA-N |
Canonical SMILES |
C(CSCCC(=O)O)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 2: Stability and Reactivity
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